Methyl 5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate

• CAS RN: 80769-52-4
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol
• IUPAC Name: methyl 2-[5-(4-chlorobenzoyl)-1,4-dimethylpyrrol-2-yl]acetate
• InChI: InChI=1S/C16H16ClNO3/c1-10-8-13(9-14(19)21-3)18(2)15(10)16(20)11-4-6-12(17)7-5-11/h4-8H,9H2,1-3H3
• InChI Key: YAYWCDAUKRECGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1)CC(=O)OC)C)C(=O)C2=CC=C(C=C2)Cl

Description

Methyl 5-(4-chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate is a useful research compound. Its molecular formula is C16H16ClNO3 and its molecular weight is 305.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl 5-[(4-chlorophenyl)(methylimino)methyl]-1,4-dimethyl-1H-pyrrole-2-acetate perchlorate (1.5 g, 3.6 mmole) was treated with saturated aqueous sodium bicarbonate and extracted with chloroform (50 ml). The organic phase was dried over magnesium sulfate, filtered and concentrated. The residue was treated with dimethyl sulfate (0.62 g, 4.9 mmole) and heated at ~40° C. for one hour. The viscous reaction mixture was dissolved in methanol (10 ml) and treated with sodium acetate (2 g, 24 mmole) and water (2 ml) and heated at reflux overnight. The reaction was cooled and diluted with water (5 ml). The crystalline solid was isolated by filtration, washed with water, air dried, and recrystallized from methanol (10 ml) to yield 0.71 g (65%) of the title compound as a tan solid, m.p. 125°-131° C.

Synthesis routes and methods II

Procedure details